Cas no 2229231-79-0 (4-1-(4-chloro-1-methyl-1H-imidazol-5-yl)ethylpiperidine)

• Product Name: 4-1-(4-chloro-1-methyl-1H-imidazol-5-yl)ethylpiperidine
• CAS No: 2229231-79-0
• MF: C₁₁H₁₈ClN₃
• MW: 227.733721256256
• CID: 6583671
• PubChem ID: 165690998
• Update Time: 2025-08-05

4-1-(4-chloro-1-methyl-1H-imidazol-5-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(4-chloro-1-methyl-1H-imidazol-5-yl)ethylpiperidine
• 4-[1-(4-chloro-1-methyl-1H-imidazol-5-yl)ethyl]piperidine
• EN300-1996101
• 2229231-79-0

• Inchi： 1S/C11H18ClN3/c1-8(9-3-5-13-6-4-9)10-11(12)14-7-15(10)2/h7-9,13H,3-6H2,1-2H3
• InChI Key： FZNNUFBVHWTGQG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)C2CCNCC2)N(C)C=N1

Computed Properties

• Exact Mass: 227.1189253g/mol
• Monoisotopic Mass: 227.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.8Ų

Additional information on 4-1-(4-chloro-1-methyl-1H-imidazol-5-yl)ethylpiperidine

Introduction to 4-1-(4-Chloro-1-Methyl-1H-Imidazol-5-yl)ethylpiperidine (CAS No. 2229231-79-0)

4-1-(4-Chloro-1-methyl-1H-imidazol-5-yl)ethylpiperidine (CAS No. 2229231-79-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 4-1-(4-Chloro-1-methyl-1H-imidazol-5-yl)ethylpiperidine is composed of a piperidine ring substituted with an ethyl group, which is further functionalized with a 4-chloro-1-methylimidazole moiety. This intricate arrangement of functional groups imparts the molecule with distinct physicochemical properties, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 4-1-(4-Chloro-1-methyl-1H-imidazol-5-yl)ethylpiperidine in modulating specific receptors and enzymes. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets for a wide range of therapeutic interventions. The ability to selectively modulate these receptors could lead to the development of more effective treatments for conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

In addition to its receptor-modulating properties, 4-1-(4-Chloro-1-methyl-1H-imidazol-5-yl)ethylpiperidine has shown promise in preclinical studies as a potential anti-inflammatory agent. Inflammatory processes are implicated in numerous diseases, and compounds that can effectively reduce inflammation without significant side effects are highly sought after. A study published in the Inflammation Research journal reported that this compound significantly reduced inflammatory markers in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory conditions.

The pharmacokinetic profile of 4-1-(4-Chloro-1-methyl-1H-imidazol-5-yl)ethylpiperidine has also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a drug candidate. The compound's ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as it opens up possibilities for its use in central nervous system (CNS) disorders.

Clinical trials are currently underway to further evaluate the safety and efficacy of 4-1-(4-Chloro-1-methyl-1H-imidazol-5-yl)ethylpiperidine. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to assess its potential therapeutic benefits in larger patient populations.

Beyond its direct therapeutic applications, 4-1-(4-Chloro-1-methyl-1H-imidazol-5-yl)ethylpiperidine serves as a valuable tool for understanding the underlying mechanisms of various biological processes. Its use in biochemical assays and cellular models has provided insights into receptor-ligand interactions and signaling pathways, contributing to the broader field of pharmacology.

In conclusion, 4-1-(4-Chloro-1-methyl-1H-imidazol-5-y l)ethylpiperidine (CAS No. 2229231 -79 -0) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an exciting candidate for further investigation and development into novel therapeutic agents.